9-Bromo-N-[6-methyl-2-(methylsulfanyl)pyridin-3-YL]nonanamide

• CAS No.: 835604-71-2
• Molecular Formula: C16H25BrN2OS
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 9-bromo-N-(6-methyl-2-methylsulfanylpyridin-3-yl)nonanamide
• InChI: InChI=1S/C16H25BrN2OS/c1-13-10-11-14(16(18-13)21-2)19-15(20)9-7-5-3-4-6-8-12-17/h10-11H,3-9,12H2,1-2H3,(H,19,20)
• InChI Key: MOKAVGWOWSYBHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)NC(=O)CCCCCCCCBr)SC

Description

9-Bromo-N-[6-methyl-2-(methylsulfanyl)pyridin-3-YL]nonanamide is a useful research compound. Its molecular formula is C16H25BrN2OS and its molecular weight is 373.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (607 mg, 6.0 mmol) was added to a chloroform (10 ml) solution of 3-amino-6-methyl-2-methylthiopyridine (685 mg, 4.44 mmol), and a chloroform (3 ml) solution of 9-bromononanyl chloride (1,281 mg, 5 mmol) was then slowly added thereto dropwise while being cooled with ice. The mixture was stirred at room temperature for 17 hours. The reaction mixture was diluted with water, and then extracted with ethyl acetate. The organic layer was washed with water and then with a saturated aqueous solution of sodium chloride, and dried over sodium sulfate. Subsequently, the solvent was distilled off, and the resulting crude product was purified through silica gel chromatography (silica gel 75 g, eluent-hexane:ethyl acetate=10:1→4:1) to obtain 433 mg (yield 27%) of 9-bromo-N-(6-methyl-2-methylthio-3-pyridyl)nonanamide as a colorless crystal (melting point: 80 to 82° C.).